Cas no 2680829-72-3 (prop-2-en-1-yl N-(3-ethynyloxolan-3-yl)carbamate)

• Product Name: prop-2-en-1-yl N-(3-ethynyloxolan-3-yl)carbamate
• CAS No: 2680829-72-3
• MF: C₁₀H₁₃NO₃
• MW: 195.215122938156
• CID: 5653103
• PubChem ID: 165907412
• Update Time: 2025-05-20

prop-2-en-1-yl N-(3-ethynyloxolan-3-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28271907
• prop-2-en-1-yl N-(3-ethynyloxolan-3-yl)carbamate
• 2680829-72-3

• Inchi： 1S/C10H13NO3/c1-3-6-14-9(12)11-10(4-2)5-7-13-8-10/h2-3H,1,5-8H2,(H,11,12)
• InChI Key： KLKCQHVJJPPQHY-UHFFFAOYSA-N
• SMILES： O1CCC(C#C)(C1)NC(=O)OCC=C

Computed Properties

• Exact Mass: 195.08954328g/mol
• Monoisotopic Mass: 195.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 47.6Ų

Additional information on prop-2-en-1-yl N-(3-ethynyloxolan-3-yl)carbamate

Comprehensive Guide to Prop-2-en-1-yl N-(3-ethynyloxolan-3-yl)carbamate (CAS No. 2680829-72-3): Properties, Applications, and Market Insights

The compound Prop-2-en-1-yl N-(3-ethynyloxolan-3-yl)carbamate (CAS No. 2680829-72-3) is a specialized organic molecule that has garnered significant attention in recent years due to its unique structural features and potential applications in various industries. This carbamate derivative combines an allyl group (prop-2-en-1-yl) with a 3-ethynyloxolan-3-yl moiety, creating a versatile building block for chemical synthesis. Researchers and industry professionals are increasingly interested in this compound for its potential in pharmaceutical intermediates, material science, and specialty chemicals.

From a chemical structure perspective, Prop-2-en-1-yl N-(3-ethynyloxolan-3-yl)carbamate presents several interesting features. The presence of both allyl and ethynyl groups provides multiple reactive sites for further chemical modifications, making it valuable for click chemistry applications. The oxolane (tetrahydrofuran) ring adds stability to the molecule while maintaining sufficient reactivity. These structural characteristics have led to growing interest in its potential as a precursor for more complex molecules in drug discovery programs.

The synthesis of Prop-2-en-1-yl N-(3-ethynyloxolan-3-yl)carbamate typically involves multi-step organic reactions, with careful control of reaction conditions being crucial for obtaining high yields and purity. Current research focuses on optimizing synthetic routes to improve efficiency and reduce environmental impact, aligning with the pharmaceutical industry's growing emphasis on green chemistry principles. The compound's molecular weight of approximately 195.22 g/mol and specific physicochemical properties make it suitable for various analytical techniques, including HPLC and mass spectrometry.

In pharmaceutical applications, Prop-2-en-1-yl N-(3-ethynyloxolan-3-yl)carbamate has shown promise as an intermediate in the development of novel therapeutic agents. Its structural motifs are particularly relevant to current drug discovery trends targeting central nervous system disorders and anti-inflammatory pathways. The compound's ability to serve as a scaffold for further derivatization makes it valuable in combinatorial chemistry approaches, where rapid generation of molecular diversity is essential.

The material science field has also explored applications for CAS 2680829-72-3, particularly in the development of advanced polymers and functional materials. The reactive allyl and ethynyl groups enable participation in various polymerization reactions, potentially leading to materials with tailored properties. Recent studies have investigated its use in creating cross-linked polymer networks with potential applications in coatings, adhesives, and specialty plastics.

Market analysis indicates growing demand for specialized intermediates like Prop-2-en-1-yl N-(3-ethynyloxolan-3-yl)carbamate, driven by expanding research in targeted drug delivery systems and smart materials. The compound's unique combination of functional groups positions it well for these emerging applications. Suppliers are responding to this demand by offering the material in various quantities, from milligram-scale for research purposes to kilogram quantities for industrial applications.

Quality control is paramount when working with Prop-2-en-1-yl N-(3-ethynyloxolan-3-yl)carbamate, with analytical methods typically including NMR spectroscopy, HPLC purity analysis, and mass spectrometry confirmation. Storage recommendations generally suggest keeping the compound in a cool, dry environment, protected from light and moisture to maintain stability. These handling protocols are particularly important given the compound's reactive functional groups.

Recent scientific literature has highlighted several innovative uses of CAS 2680829-72-3, including its exploration in bioconjugation chemistry and proteomics research. The compound's ability to participate in click chemistry reactions makes it valuable for labeling biomolecules and creating molecular probes. This aligns with current trends in chemical biology and diagnostic development, where researchers seek versatile tools for studying biological systems.

From a regulatory perspective, Prop-2-en-1-yl N-(3-ethynyloxolan-3-yl)carbamate is typically classified as a research chemical, with specific handling requirements depending on jurisdiction. Users should consult relevant chemical safety data sheets and local regulations before working with the material. Proper personal protective equipment and laboratory ventilation are recommended when handling this compound in any quantity.

The future outlook for Prop-2-en-1-yl N-(3-ethynyloxolan-3-yl)carbamate appears promising, with ongoing research exploring new applications in medicinal chemistry and material science. As synthetic methodologies continue to advance and the demand for specialized building blocks grows, this compound is likely to maintain its relevance in chemical research and development. Its versatility and unique structural features position it as a valuable tool for scientists working at the intersection of chemistry, biology, and materials engineering.

For researchers considering working with CAS 2680829-72-3, it's important to note that the compound's reactivity profile offers both opportunities and challenges. The allyl carbamate moiety can participate in various transformations, while the ethynyl group enables copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions. These characteristics make the compound particularly valuable for molecular scaffold development and structure-activity relationship studies in drug discovery programs.

In conclusion, Prop-2-en-1-yl N-(3-ethynyloxolan-3-yl)carbamate (CAS No. 2680829-72-3) represents an interesting and versatile chemical entity with growing importance in multiple scientific disciplines. Its unique structural features, combined with current trends in drug discovery and material science, suggest that this compound will continue to attract research attention in the coming years. As synthetic methods improve and new applications are discovered, CAS 2680829-72-3 is poised to play an increasingly significant role in advanced chemical research and industrial applications.